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Compound of Interest

Compound Name: Milneb

Cat. No.: B1214706

This technical guide provides an in-depth overview of the chemical identifiers, analytical
methodologies, and fungicidal mode of action of Milneb. It is intended for researchers,
scientists, and professionals in drug development and crop protection who require detailed
information on this dithiocarbamate fungicide.

Core Chemical Identifiers

Milneb is a broad-spectrum fungicide belonging to the dithiocarbamate class of chemicals. A
comprehensive summary of its key chemical identifiers is presented below for easy reference
and data comparison.
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Identifier Type

Data

CAS Number

3773-49-7[1][2]

Molecular Formula

C12H22N4S4[1][2]

Molecular Weight 350.59 g/mol [2][3]
3-[2-(4,6-dimethyl-2-sulfanylidene-1,3,5-

IUPAC Name thiadiazinan-3-yl)ethyl]-4,6-dimethyl-1,3,5-
thiadiazinane-2-thione[1]
INChI=1S/C12H22N4S4/c1-7-13-9(3)19-

InChl 11(17)15(7)5-6-16-8(2)14-10(4)20-12(16)18/h7-
10,13-14H,5-6H2,1-4H3[1][2]

InChlKey JZFICWYCTCCINF-UHFFFAOYSA-N[1][2]

Canonical SMILES

CCINC(SC(=S)N1CCN2C(NC(SC2=S)C)C)C[1]

Synonyms

Thiadiazin, Banlate, Du Pont 328, Experimental
fungicide 328[1]

Experimental Protocols

The accurate detection and quantification of Milneb residues are crucial for ensuring food

safety and environmental monitoring. A validated method for the determination of Milneb in

food products is gas chromatography-mass spectrometry (GC-MS).

Determination of Milneb Residues in Food by Gas
Chromatography-Mass Spectrometry

This protocol outlines a sensitive GC-MS method for the analysis of Milneb in various food

matrices.

1. Sample Preparation and Extraction:

e Homogenize a representative sample of the food product.
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Extract Milneb from the homogenized sample using a cysteine-EDTA solution. This converts
Milneb into its sodium salt, facilitating extraction.

The extraction is followed by a methylation step using methyl iodide. This derivatization is
essential to increase the volatility and thermal stability of Milneb for GC analysis.

. Cleanup:

The methylated extract is then subjected to a cleanup procedure using a neutral alumina
mini-column. This step is critical for removing co-extracted matrix components that could
interfere with the GC-MS analysis.

. GC-MS Analysis:

Gas Chromatograph (GC): The cleaned-up extract is injected into a gas chromatograph
equipped with a suitable capillary column. The GC separates the components of the mixture
based on their volatility and interaction with the stationary phase.

Mass Spectrometer (MS): The separated components from the GC column are introduced
into a mass spectrometer. The MS ionizes the molecules and separates the resulting ions
based on their mass-to-charge ratio, providing a unique fingerprint for identification and
guantification.

. Quantification:

The concentration of Milneb is determined by comparing the peak area of the derivatized
Milneb in the sample to a calibration curve generated from standards of known
concentrations. The quantification limit for this method is typically around 0.01 mg/kg in most
food products.

Fungicidal Mode of Action

Milneb, like other dithiocarbamate fungicides, exhibits a multi-site mode of action, which makes
the development of resistance in fungi less likely. The primary mechanism involves the
disruption of essential biochemical processes within the fungal cell.
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Caption: Proposed multi-site mode of action of Milneb in a fungal cell.

This pathway illustrates that Milneb enters the fungal cell and inhibits multiple enzymes that
contain sulfhydryl groups. This non-specific inhibition disrupts various essential biochemical
pathways, ultimately leading to cellular dysfunction and the death of the fungus. This multi-
target approach is a key characteristic of dithiocarbamate fungicides and contributes to their
broad-spectrum activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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